Cas no 88460-71-3 (2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo-)

2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo- structure
88460-71-3 structure
Product Name:2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo-
CAS No:88460-71-3
MF:C12H10O4
MW:218.205403804779
CID:632014
PubChem ID:71318105
Update Time:2025-04-19

2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo-
    • 4-(4-acetylphenyl)-4-oxobut-2-enoic acid
    • DTXSID70748280
    • 88460-71-3
    • Inchi: 1S/C12H10O4/c1-8(13)9-2-4-10(5-3-9)11(14)6-7-12(15)16/h2-7H,1H3,(H,15,16)
    • InChI Key: FKOACGYKFYTUKV-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(C(C=CC(=O)O)=O)=CC=1

Computed Properties

  • Exact Mass: 218.05790880g/mol
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 71.4Ų
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